
Personal Protective Equipment (PPE) &
Handling Guide: Methyl 10-hydroxystearate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Methyl 10-hydroxystearate

CAS No.: 2380-01-0

Cat. No.: B1617050

Get Quote

Part 1: Executive Safety Directive
Methyl 10-hydroxystearate (CAS 2380-01-0) is a fatty acid methyl ester (FAME) primarily

used in lipid research, microbial metabolic studies, and as a reference standard. While the neat

substance is generally classified as low-toxicity, its handling in a research setting presents

unique challenges that standard safety data sheets (SDS) often overlook.

The Critical Insight: The primary risk when handling Methyl 10-hydroxystearate is not the

compound itself, but the organic solvents required to solubilize it. As a waxy solid, it is

frequently dissolved in chloroform, dichloromethane (DCM), or methanol for analysis (GC-MS,

NMR). Therefore, your PPE strategy must be solvent-driven, not just substance-driven.

This guide moves beyond generic advice to provide a dynamic PPE protocol based on the

specific operational state of the chemical.

Part 2: Hazard Identification & Risk Assessment
Before selecting PPE, we must define the physicochemical reality of the substance in your

workflow.
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Chemical Profile
Substance Name: Methyl 10-hydroxystearate

CAS Number: 2380-01-0

Synonyms: 10-Hydroxyoctadecanoic acid methyl ester; Methyl 10-hydroxyoctadecanoate

Physical State: White to off-white waxy solid or powder.

Solubility: Insoluble in water; soluble in organic solvents (Ethanol, Chloroform, DCM, Ethyl

Acetate).

Risk Matrix
Hazard Category Rating (0-4) Description

Health (Toxicity) 1

Low acute toxicity. May cause

mild skin/eye irritation

(mechanical or chemical).

Flammability 1

Combustible solid. High flash

point (>100°C), but supports

combustion.

Reactivity 0
Stable. Avoid strong oxidizing

agents.

Inhalation 1
Nuisance dust hazard if in

powder form.

Scientific Note on Isomers: Specific toxicological data for the 10-isomer (CAS 2380-01-0) is

limited compared to the 12-isomer (Methyl 12-hydroxystearate, CAS 141-23-1). Following the

Read-Across Principle in toxicology, we apply the safety profile of the 12-isomer and parent

fatty acids: low toxicity but requiring standard "Prudent Practices in the Laboratory."

Part 3: Comprehensive PPE Selection Matrix
The following protocol uses a Tiered Protection System. Select the Tier that matches your

current activity.
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Tier 1: Handling Neat Solid (Weighing, Transferring)
Context: Moving the dry waxy solid from the vial to a balance.

Eye Protection:Safety Glasses with side shields (ANSI Z87.1 or EN 166).

Reasoning: Protects against mechanical irritation from dust or accidental hand-to-eye

contact.

Hand Protection:Disposable Nitrile Gloves (Thickness: ≥ 0.11 mm).

Reasoning: Fatty esters can slowly permeate skin and act as carriers for other

contaminants. Nitrile provides excellent resistance to lipids.

Body Protection: Standard cotton/poly-blend Lab Coat.

Respiratory: None required under normal ventilation. If the material is a fine powder and dust

is visible, use a Fume Hood or an N95 particulate respirator.

Tier 2: Solubilization & Processing (The High-Risk
Phase)
Context: Dissolving the solid in Chloroform, DCM, or Methanol.

Eye Protection:Chemical Splash Goggles.

Reasoning: Solvents like Chloroform are hazardous to the eyes. Glasses do not seal

against vapors or splashes.

Hand Protection:Double-Gloving or Laminate Film (Silver Shield) recommended for

chlorinated solvents.

Causality: Standard thin nitrile gloves degrade rapidly (< 5 mins) when exposed to

Chloroform or DCM.

Protocol: Wear a Laminate inner glove + Nitrile outer glove for dexterity.

Respiratory:Chemical Fume Hood (Certified) is mandatory.
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Reasoning: Inhalation of solvent vapors is the primary health risk. Do not rely on

respirators unless the hood is unavailable (in which case, an Organic Vapor cartridge is

required).

Part 4: Operational Workflows & Logic
Workflow 1: Dynamic PPE Decision Logic
The following diagram illustrates the decision-making process for selecting PPE based on the

solvent system used.

To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: Methyl 10-hydroxystearate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617050/docs#personal-protective-equipment-ppe-
handling-guide-methyl-10-hydroxystearate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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